2-amino-N-benzyl-N-methylbenzamide
Overview
Description
2-Amino-N-benzyl-N-methylbenzamide is a chemical compound with the CAS Number: 64302-56-3 . Its molecular weight is 240.3 and its IUPAC name is 2-amino-N-benzyl-N-methylbenzamide .
Molecular Structure Analysis
The InChI code for 2-amino-N-benzyl-N-methylbenzamide is 1S/C15H16N2O/c1-17(11-12-7-3-2-4-8-12)15(18)13-9-5-6-10-14(13)16/h2-10H,11,16H2,1H3
.
Scientific Research Applications
Pharmacology: Potential Therapeutic Agent Synthesis
2-Amino-N-benzyl-N-methylbenzamide has potential applications in pharmacology, particularly in the synthesis of therapeutic agents. Its structure can serve as a scaffold for developing novel compounds with possible medicinal properties .
Biochemistry: Proteomics Research
In biochemistry, especially within proteomics research, this compound can be used as a biochemical tool. It may be involved in the study of protein interactions and functions, aiding in the understanding of cellular processes .
Medicinal Chemistry: Drug Design and Development
The compound plays a role in medicinal chemistry for drug design and development. Its benzamide moiety is a common feature in many pharmaceuticals, and modifications to its structure can lead to new drug candidates .
Organic Synthesis: Intermediate for Complex Molecules
Organic chemists may utilize 2-amino-N-benzyl-N-methylbenzamide as an intermediate in the synthesis of more complex molecules. Its amine and amide functional groups make it a versatile precursor in multi-step synthetic routes .
Analytical Chemistry: Chemical Analysis and Testing
Analytical chemists might employ this compound in chemical analysis and testing. It could serve as a standard or reagent in chromatographic methods or spectroscopic measurements to determine the presence of similar structures in various samples .
Chemical Engineering: Process Development
In chemical engineering, there’s potential for this compound to be used in process development. Understanding its properties can help engineers design efficient methods for its large-scale production and purification, which is crucial for industrial applications .
Safety and Hazards
properties
IUPAC Name |
2-amino-N-benzyl-N-methylbenzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O/c1-17(11-12-7-3-2-4-8-12)15(18)13-9-5-6-10-14(13)16/h2-10H,11,16H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUXRYZPJXWJUNG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(=O)C2=CC=CC=C2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00475274 | |
Record name | 2-amino-N-benzyl-N-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00475274 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-benzyl-N-methylbenzamide | |
CAS RN |
64302-56-3 | |
Record name | 2-amino-N-benzyl-N-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00475274 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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